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Compound Name: Dicopper chloride trihydroxide

CAS No.: 1306-85-0

Cat. No.: B1250067

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dicopper chloride trihydroxide, often referred to as copper oxychloride or tribasic copper

chloride (TBCC), is a widely utilized contact fungicide and bactericide with a long history of

effective disease management in agriculture.[1][2][3] Its efficacy stems from the release of

copper ions (Cu²⁺), which exert a multi-site inhibitory action on fungal pathogens.[1][4] This

broad-spectrum activity disrupts several vital cellular processes, making the development of

resistance a rare occurrence.[4][5] These application notes provide a detailed overview of the

mechanism of action of dicopper chloride trihydroxide, supported by quantitative data,

experimental protocols, and visual diagrams to facilitate further research and development.

Mechanism of Action
The fungicidal activity of dicopper chloride trihydroxide is initiated upon its dissolution in the

presence of moisture on the plant surface, leading to the gradual release of Cu²⁺ ions.[4]
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These ions are the primary active agent and impact fungal cells through a multi-pronged attack:

Enzyme Inhibition: Copper ions have a high affinity for sulfhydryl (-SH), amino (-NH₂),

carboxyl (-COOH), and hydroxyl (-OH) groups present in the amino acid residues of proteins.

[4] By binding to these functional groups, Cu²⁺ ions disrupt the three-dimensional structure of

enzymes, leading to their inactivation. This non-specific enzyme inhibition affects a wide

range of metabolic pathways crucial for fungal survival.

Disruption of Cell Membrane Integrity: Copper ions can catalyze the formation of reactive

oxygen species (ROS), which leads to the peroxidation of lipids within the fungal cell

membrane. This process damages the membrane, altering its fluidity and permeability. The

compromised membrane integrity results in the leakage of essential cellular components and

ultimately, cell death.

Generation of Reactive Oxygen Species (ROS): Copper ions can participate in Fenton-like

reactions, catalyzing the conversion of less reactive oxygen species, such as hydrogen

peroxide (H₂O₂), into highly damaging hydroxyl radicals (•OH). These radicals can

indiscriminately attack and damage vital biomolecules, including lipids, proteins, and nucleic

acids.

Interference with Protein Function and DNA: The binding of copper ions to proteins can lead

to their denaturation and loss of function.[4] Furthermore, copper has been shown to interact

with DNA, potentially causing damage and interfering with replication and transcription

processes.[6]

Quantitative Data
The efficacy of dicopper chloride trihydroxide can be quantified by its ability to control

specific fungal diseases. The following table summarizes the performance of various copper

oxychloride-based fungicides against cucumber downy mildew.
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Fungicide Product
(Active Ingredient)

Application Rate
Efficacy at 50%
Disease Severity
(%)

Efficacy at 90%
Disease Severity
(%)

Copertox® (Copper

Oxychloride)
2.5 g/L 67.49 61.3

Oksavit® (Copper

Oxychloride)
2.5 g/L 63.8 53.8

Coprox® (Copper

Oxychloride)
2.5 g/L 53.8 Not specified

Data adapted from a study on the control of cucumber downy mildew.[5][7]

Signaling Pathways and Cellular Response
The exposure of fungal cells to copper ions triggers a complex transcriptional response aimed

at mitigating copper toxicity. This response involves the upregulation of genes responsible for

copper detoxification and efflux, as well as those involved in managing oxidative stress.

In the fungal pathogen Aspergillus fumigatus, the transcription factor AceA is activated in the

presence of high copper concentrations.[8][9] AceA then upregulates the expression of the

copper efflux transporter CrpA, which actively pumps copper ions out of the cell.[8][9]

Additionally, the expression of copper chaperones and enzymes involved in ROS detoxification,

such as catalases and glutathione-S-transferases, is also increased.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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